Cas no 1807278-58-5 (Methyl 2-cyano-6-hydroxy-3-methylbenzoate)

• Product Name: Methyl 2-cyano-6-hydroxy-3-methylbenzoate
• CAS No: 1807278-58-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4952148
• Update Time: 2025-10-31

Methyl 2-cyano-6-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-hydroxy-3-methylbenzoate

• Inchi： 1S/C10H9NO3/c1-6-3-4-8(12)9(7(6)5-11)10(13)14-2/h3-4,12H,1-2H3
• InChI Key： HGWKDUSCLKWKGK-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-6-hydroxy-3-methylbenzoate

Methyl 2-cyano-6-hydroxy-3-methylbenzoate (CAS No. 1807278-58-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-cyano-6-hydroxy-3-methylbenzoate (CAS No. 1807278-58-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoates, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to Methyl 2-cyano-6-hydroxy-3-methylbenzoate.

Chemical Structure and Synthesis

The chemical structure of Methyl 2-cyano-6-hydroxy-3-methylbenzoate is characterized by a benzene ring substituted with a cyano group at the 2-position, a hydroxyl group at the 6-position, and a methyl group at the 3-position. The ester functionality at the carboxyl group further adds to its chemical versatility. The synthesis of this compound typically involves multi-step reactions, starting from readily available precursors such as 3-methylsalicylic acid or its derivatives.

One common synthetic route involves the esterification of 3-methylsalicylic acid with methanol to form the methyl ester, followed by the introduction of the cyano group through a nitrile substitution reaction. The hydroxyl group can be introduced via a nucleophilic substitution or an oxidative process. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, such as using catalysts and solvents that minimize waste and energy consumption.

Biological Activities

Methyl 2-cyano-6-hydroxy-3-methylbenzoate has been studied for its various biological activities, with particular focus on its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest.

In addition to its anticancer properties, Methyl 2-cyano-6-hydroxy-3-methylbenzoate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent Research Findings

The latest research on Methyl 2-cyano-6-hydroxy-3-methylbenzoate has further elucidated its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound can effectively inhibit the growth of drug-resistant cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. The researchers found that it selectively targets cancer stem cells, which are known to be responsible for tumor recurrence and metastasis.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of Methyl 2-cyano-6-hydroxy-3-methylbenzoate as a lead compound for developing new antiviral agents. The compound was found to exhibit potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

Conclusion

In conclusion, Methyl 2-cyano-6-hydroxy-3-methylbenzoate (CAS No. 1807278-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.